Cas no 862992-93-6 (2-(benzyloxy)-3-bromobenzonitrile)

• Product Name: 2-(benzyloxy)-3-bromobenzonitrile
• CAS No: 862992-93-6
• MF: C₁₄H₁₀BrNO
• MW: 288.13930273056
• CID: 2112261
• PubChem ID: 59808958
• Update Time: 2025-04-21

2-(benzyloxy)-3-bromobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(benzyloxy)-3-bromobenzonitrile
• 2-benzyloxy-3-bromobenzonitrile
• SCHEMBL1761232
• 862992-93-6
• DA-27868
• XLDKRPQWOSNXHC-UHFFFAOYSA-N
• 3-bromo-2-phenylmethoxybenzonitrile
• BS-29833

• Inchi： 1S/C14H10BrNO/c15-13-8-4-7-12(9-16)14(13)17-10-11-5-2-1-3-6-11/h1-8H,10H2
• InChI Key： XLDKRPQWOSNXHC-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(C#N)=C1OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 286.99500
• Monoisotopic Mass: 286.995
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 33A^2
• XLogP3: 3.8

Experimental Properties

• PSA: 33.02000
• LogP: 3.89978

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds